Cas no 6284-75-9 (Propanoic acid,2-(acetyloxy)-, methyl ester)

• Product Name: Propanoic acid,2-(acetyloxy)-, methyl ester
• CAS No: 6284-75-9
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 527660
• PubChem ID: 221165
• Update Time: 2025-04-24

Propanoic acid,2-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(acetyloxy)-, methyl ester
• methyl 2-acetyloxypropanoate
• methyl 2-acetoxypropanoate
• O-Acetyllactic acid Methyl Ester
• Methyl (2R)-2-(acetyloxy)propanoate
• BCP34497
• (R)-O-Acetyllactic acid Methyl Ester
• NSC5219
• DTXSID40277951
• NSC-5219
• methyl (+)-2-acetoxypropanoate
• BCP34499
• METHYL 2-(ACETYLOXY)PROPANOATE
• SCHEMBL866170
• 6284-75-9
• BS-47879
• CS-0161286
• NSC 5219
• E75438

• Inchi： 1S/C6H10O4/c1-4(6(8)9-3)10-5(2)7/h4H,1-3H3
• InChI Key： QTFFGYLLUHQSAS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC)C

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0945 (rough estimate)
• Boiling Point: 185.74°C (rough estimate)
• Flash Point: 77.2°C
• Refractive Index: 1.4310 (estimate)
• PSA: 52.60000
• LogP: 0.11100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Propanoic acid,2-(acetyloxy)-, methyl ester

Comprehensive Guide to Propanoic acid,2-(acetyloxy)-, methyl ester (CAS No. 6284-75-9): Properties, Applications, and Industry Insights

Propanoic acid,2-(acetyloxy)-, methyl ester (CAS No. 6284-75-9), also known as methyl 2-acetoxypropionate, is a versatile organic compound widely used in industrial and research applications. This ester derivative of propanoic acid has gained significant attention due to its unique chemical properties and broad utility in various sectors, including pharmaceuticals, fragrances, and specialty chemicals. As sustainability and green chemistry become hot topics in the chemical industry, compounds like methyl 2-acetoxypropionate are being reevaluated for their eco-friendly potential and biodegradability.

The molecular structure of Propanoic acid,2-(acetyloxy)-, methyl ester features both ester and acetyl functional groups, making it reactive yet stable under normal conditions. With a molecular formula of C₆H₁₀O₄ and a molecular weight of 146.14 g/mol, this compound typically appears as a colorless to pale yellow liquid with a characteristic ester-like odor. Its boiling point ranges between 180-185°C, and it demonstrates good solubility in common organic solvents while being only slightly soluble in water. These properties make 6284-75-9 particularly valuable as an intermediate in organic synthesis.

One of the most searched questions about methyl 2-acetoxypropionate relates to its applications in the flavor and fragrance industry. The compound's fruity, slightly apple-like aroma makes it suitable for use in food flavorings and perfumery. Recent trends in clean-label products and natural alternatives have increased interest in esters like Propanoic acid,2-(acetyloxy)-, methyl ester as potential substitutes for synthetic additives. Researchers are particularly interested in its safety profile and potential use in organic-certified products.

In pharmaceutical applications, 6284-75-9 serves as a valuable building block for drug synthesis. The compound's reactivity allows for the creation of various derivatives that can be incorporated into active pharmaceutical ingredients (APIs). With the growing demand for personalized medicine and novel drug delivery systems, intermediates like methyl 2-acetoxypropionate are gaining importance in medicinal chemistry research. Current studies explore its potential in prodrug formulations, where the compound's structure could help improve drug bioavailability.

The industrial uses of Propanoic acid,2-(acetyloxy)-, methyl ester extend to polymer chemistry, where it functions as a monomer or plasticizer. In the context of the circular economy and sustainable materials, researchers are investigating its potential in biodegradable polymers. The compound's ester groups make it particularly interesting for creating polymers with controlled degradation rates, addressing current environmental concerns about plastic waste. This application aligns with popular searches about "eco-friendly plastic alternatives" and "biodegradable materials."

From a safety perspective, methyl 2-acetoxypropionate requires standard laboratory precautions but doesn't fall under hazardous material classifications when handled properly. This aspect makes it attractive for various applications where safety is a priority. Recent Google Trends data shows increasing searches for "safe chemical alternatives" and "low-toxicity industrial chemicals," positioning 6284-75-9 as a compound worth considering in these contexts.

The synthesis of Propanoic acid,2-(acetyloxy)-, methyl ester typically involves esterification reactions between appropriate precursors. Current research focuses on developing greener synthesis methods using biocatalysts or microwave-assisted reactions, responding to the chemical industry's push toward sustainable manufacturing processes. These developments correspond with trending searches about "green chemistry" and "energy-efficient synthesis."

Market analysis indicates steady growth in demand for specialty esters like methyl 2-acetoxypropionate, particularly in Asia-Pacific regions where chemical manufacturing is expanding. The compound's price and availability fluctuate based on raw material costs and production capacity. Industry reports suggest that innovations in production technology may make 6284-75-9 more accessible for various applications in coming years.

Quality control for Propanoic acid,2-(acetyloxy)-, methyl ester involves rigorous testing methods including gas chromatography (GC) and infrared spectroscopy (IR) to ensure purity and consistency. These analytical techniques are commonly searched topics by quality assurance professionals and researchers working with similar compounds. The industry standard typically requires purity levels above 98% for most applications.

Future research directions for methyl 2-acetoxypropionate include exploring its potential in novel material science applications and as a platform chemical for value-added derivatives. With increasing interest in bio-based chemicals, there's growing speculation about whether 6284-75-9 could be produced from renewable resources. These possibilities align with current industry trends and frequently searched topics about "sustainable chemicals" and "bio-based alternatives."

In conclusion, Propanoic acid,2-(acetyloxy)-, methyl ester (CAS No. 6284-75-9) represents an important chemical intermediate with diverse applications across multiple industries. Its combination of useful chemical properties, relative safety, and potential for sustainable applications makes it a compound of continuing interest. As research advances and industry needs evolve, methyl 2-acetoxypropionate will likely find new applications that address current challenges in materials science, pharmaceuticals, and green chemistry.